3-[4-Bromo-2-(tert-butyl)phenoxy]piperidine hydrochloride

Specification

• CAS No.: 1220018-83-6
• Molecular Formula: C15H23BrClNO
• Molecular Weight: 348.7 g/mol
• IUPAC Name: 3-(4-bromo-2-tert-butylphenoxy)piperidine;hydrochloride
• Standard InChI: InChI=1S/C15H22BrNO.ClH/c1-15(2,3)13-9-11(16)6-7-14(13)18-12-5-4-8-17-10-12;/h6-7,9,12,17H,4-5,8,10H2,1-3H3;1H
• Standard InChI Key: SXYJVWYYJWCIKT-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=C(C=CC(=C1)Br)OC2CCCNC2.Cl
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)Br)OC2CCCNC2.Cl

Introduction

3-[4-Bromo-2-(tert-butyl)phenoxy]piperidine hydrochloride is a chemical compound used primarily in research and development. It belongs to a class of compounds that incorporate piperidine rings, which are common in pharmaceuticals due to their ability to interact with various biological targets. This compound is specifically designed for research purposes and is not intended for clinical use.

Synthesis and Preparation

The synthesis of 3-[4-Bromo-2-(tert-butyl)phenoxy]piperidine hydrochloride involves several steps, including the formation of the piperidine ring and the attachment of the bromo-tert-butyl phenoxy moiety. This process typically requires careful control of reaction conditions to ensure the desired product is formed with high purity.

Synthesis Steps:

• Formation of Piperidine Ring: This can be achieved through various methods, including the reduction of pyridine derivatives.

• Attachment of Phenoxy Group: This involves a nucleophilic substitution reaction where the piperidine acts as a nucleophile to attach to the bromo-tert-butyl phenol.

Safety and Handling

As with many chemical compounds, handling 3-[4-Bromo-2-(tert-butyl)phenoxy]piperidine hydrochloride requires caution. It is essential to follow proper safety protocols, including wearing protective gear and working in a well-ventilated area. The compound is intended for research use only and should not be used in human subjects without extensive testing and regulatory approval.